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Compound of Interest

Compound Name: Tetrabenz(a,c,h,j)anthracene

CAS No.: 215-11-2

Cat. No.: B1614798

Get Quote

Executive Summary
Tetrabenzo[a,c,h,j]anthracene (CAS: 215-11-2, MW: 378.[1]46) is a High-Molecular Weight

Polycyclic Aromatic Hydrocarbon (HMW-PAH) characterized by a highly distorted, non-planar

geometry. Unlike the planar EPA 16 PAHs, this molecule exhibits a "propeller-like" twist

(approx. 66°) due to severe steric hindrance in the bay regions.

This Application Note details the use of Tetrabenzo[a,c,h,j]anthracene (TBA) as a Reference

Standard for two primary applications:

HMW-PAH Analysis: Acting as a retention time marker and quantification standard for C30+

PAHs in environmental samples.

Stationary Phase Characterization: Serving as a probe for "Shape Selectivity" in Liquid

Chromatography (LC), distinct from and complementary to the NIST SRM 869b standard.

⚠️ Critical Nomenclature Warning
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Do NOT confuse Tetrabenzo[a,c,h,j]anthracene (TBA) with:

TBN (1,2:3,4:5,6:7,8-Tetrabenzonaphthalene): The component of NIST SRM 869b (also

known as Dibenzo[g,p]chrysene).

Benz[a]anthracene: A common 4-ring PAH.[2]

Dibenz[a,h]anthracene: A common 5-ring PAH.

Scientific Foundation: The "Twisted" Standard
Structural Unique Selling Point
Most common PAHs (e.g., Benzo[a]pyrene) are planar, allowing them to intercalate easily into

the ordered alkyl chains of a C18 stationary phase. Tetrabenzo[a,c,h,j]anthracene, however,

possesses four benzo rings fused to an anthracene core in a way that forces the molecule out

of planarity.

Planar PAHs: Maximize

interactions and hydrophobic contact area.

Twisted TBA: Requires a stationary phase with "slots" or wider spacing to accommodate its

bulk. It elutes earlier than planar isomers of similar molecular weight on "Shape Selective"

(Polymeric) columns.

Application in Drug Development
While TBA is a PAH, its application extends to pharmaceutical analysis. It serves as a

surrogate model for bulky, hydrophobic drug molecules (e.g., Atropisomers). If a column can

separate TBA from its planar isomers, it is validated for separating sterically hindered drug

impurities.

Protocol 1: Preparation and Handling (Solubility
Management)
Challenge: C30 PAHs are notoriously insoluble in standard mobile phases

(Acetonitrile/Methanol), leading to precipitation and poor peak shape.
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Reagents
Analyte: Tetrabenzo[a,c,h,j]anthracene (Solid, >98% purity).

Primary Solvent: Toluene or Chlorobenzene (HPLC Grade).

Diluent: Acetonitrile (ACN).

Step-by-Step Preparation[3]
Weighing: Weigh 1.0 mg of TBA into an amber volumetric flask (10 mL). Static electricity is

common; use an anti-static gun if available.

Primary Dissolution: Add 5 mL of Toluene. Sonicate at 40°C for 15 minutes. Ensure no

crystals remain. Do not use ACN yet.

Stock Concentration: Dilute to volume with Toluene. (Conc: 100 µg/mL). Store at 4°C in the

dark.

Working Standard:

Take 100 µL of Stock.

Add 900 µL of Acetonitrile.

Note: If precipitation occurs, use a 50:50 ACN:Toluene mix.

Filter through 0.2 µm PTFE filter before injection.

Protocol 2: HPLC-FLD/UV Method for HMW-PAHs
This method resolves TBA from common interferences and other HMW-PAHs.

Chromatographic Conditions
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Parameter Setting

Column
Polymeric C18 (e.g., Vydac 201TP, Agilent

Zorbax Eclipse PAH)

Dimensions
250 mm x 4.6 mm, 5 µm (Required for shape

selectivity)

Temperature
25°C (Strict control required; selectivity is temp-

dependent)

Flow Rate 1.5 mL/min

Injection 10 µL

Detection A UV Absorbance @ 254 nm (Universal)

Detection B Fluorescence (Ex: 290 nm / Em: 450 nm)*

*Note: Optimal Ex/Em should be scanned. TBA fluorescence is red-shifted compared to

Anthracene due to conjugation, but quenched slightly by non-planarity.

Gradient Table
Time (min) Water (%) Acetonitrile (%) Ethyl Acetate (%)*

0.0 40 60 0

15.0 0 100 0

25.0 0 100 0

30.0 0 50 50

35.0 0 50 50

36.0 40 60 0

*Ethyl Acetate is added to elute extremely retained C30+ components.

Protocol 3: Column Selectivity Characterization
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Use this protocol to determine if a specific HPLC column is "Polymeric" (Shape Selective) or

"Monomeric" (Hydrophobic only).

The Logic
Monomeric Columns: Densely bonded, brush-like. They cannot differentiate planar vs.

twisted shapes well. TBA and planar isomers elute close together.

Polymeric Columns: Synthesized with cross-linking. They have a "rigid" slot-like structure.

Planar molecules fit in the slots (retained longer); Twisted TBA is excluded (elutes earlier).

Workflow Diagram (DOT)
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Start: Column Validation

Prepare Standard Mix:
1. Benzo[a]pyrene (BaP) - Planar

2. Tetrabenzo[a,c,h,j]anthracene (TBA) - Twisted

Run Isocratic HPLC
(85% ACN / 15% Water)

Calculate Selectivity (α)
α = k'(Planar) / k'(Twisted)

Analyze α Value

α > 1.5
High Shape Selectivity

(Polymeric Phase)

Wide Separation

α < 1.0
Low Shape Selectivity
(Monomeric Phase)

Co-elution or Reversal

Application:
Isomer Separation
Complex Matrices

Application:
Simple Potency Assays

Fast QC

Click to download full resolution via product page

Figure 1: Decision Matrix for utilizing TBA as a shape-selectivity probe. High alpha values

indicate a column capable of separating structural isomers.

Calculation of Results
To validate a column or quantify HMW-PAHs, use the Separation Factor (
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):

Where

(Capacity Factor) is:

: Retention time of the analyte.

: Retention time of the void marker (e.g., Uracil or Nitrate).

Interpretation:

If

: The column effectively discriminates based on molecular shape (steric bulk).

If

: The column interacts purely based on hydrophobicity (not suitable for isomer separation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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